Cas no 100991-28-4 (3-Dodecyne-1,11-diol)

• Product Name: 3-Dodecyne-1,11-diol
• CAS No: 100991-28-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1127511
• Update Time: 2024-07-27

3-Dodecyne-1,11-diol Chemical and Physical Properties

Names and Identifiers

• 3-Dodecyne-1,11-diol

• Inchi： 1S/C12H22O2/c1-12(14)10-8-6-4-2-3-5-7-9-11-13/h12-14H,2-4,6,8-11H2,1H3
• InChI Key： HANHHLOULMVDAT-UHFFFAOYSA-N
• SMILES： C(O)CC#CCCCCCCC(O)C

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±22.0 °C(Predicted)
• PSA: 40.46
• pka: 14.33±0.10(Predicted)